Cas no 845807-03-6 (3-(benzenesulfonyl)-1-3-(propan-2-yloxy)propyl-1H-pyrrolo2,3-bquinoxalin-2-amine)

• Product Name: 3-(benzenesulfonyl)-1-3-(propan-2-yloxy)propyl-1H-pyrrolo2,3-bquinoxalin-2-amine
• CAS No: 845807-03-6
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 5437592
• Update Time: 2025-10-19

3-(benzenesulfonyl)-1-3-(propan-2-yloxy)propyl-1H-pyrrolo2,3-bquinoxalin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(3-propan-2-yloxypropyl)pyrrolo[3,2-b]quinoxalin-2-amine
• 1H-Pyrrolo[2,3-b]quinoxalin-2-amine, 1-[3-(1-methylethoxy)propyl]-3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-1-3-(propan-2-yloxy)propyl-1H-pyrrolo2,3-bquinoxalin-2-amine

• Inchi： 1S/C22H24N4O3S/c1-15(2)29-14-8-13-26-21(23)20(30(27,28)16-9-4-3-5-10-16)19-22(26)25-18-12-7-6-11-17(18)24-19/h3-7,9-12,15H,8,13-14,23H2,1-2H3
• InChI Key： YXDVOGPGTQOCQV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3=CC=CC=C3)(=O)=O)=C(N)N(CCCOC(C)C)C=12

Additional information on 3-(benzenesulfonyl)-1-3-(propan-2-yloxy)propyl-1H-pyrrolo2,3-bquinoxalin-2-amine

Comprehensive Overview of 3-(Benzenesulfonyl)-1-[3-(Propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS No. 845807-03-6)

The compound 3-(benzenesulfonyl)-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine (CAS No. 845807-03-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrroloquinoxaline core modified with a benzenesulfonyl group and a propan-2-yloxypropyl side chain, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted drug development.

In recent years, the scientific community has focused on small-molecule inhibitors and heterocyclic compounds due to their versatility in drug design. The pyrroloquinoxaline scaffold, present in this compound, is known for its bioactivity and has been explored in contexts such as cancer research, neurodegenerative diseases, and anti-inflammatory therapies. The addition of the benzenesulfonyl moiety enhances its binding affinity to specific protein targets, while the propan-2-yloxypropyl chain may improve solubility and pharmacokinetic properties. These attributes make CAS No. 845807-03-6 a subject of ongoing investigations in medicinal chemistry.

The synthesis of 3-(benzenesulfonyl)-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine involves multi-step organic reactions, often starting from commercially available quinoxaline derivatives. Key steps include N-alkylation, sulfonylation, and amine functionalization, which require careful optimization to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further biological evaluation. Researchers frequently search for synthetic protocols and spectroscopic data related to this molecule, reflecting its growing importance in academic and industrial labs.

From a pharmacological perspective, the compound's mechanism of action is hypothesized to involve interference with protein-protein interactions or enzyme inhibition, particularly in pathways associated with cell proliferation and inflammation. This aligns with current hotspots in drug discovery, such as immune-oncology and kinase-targeted therapies. Its structural features also suggest potential cross-reactivity with G-protein-coupled receptors (GPCRs), a major class of drug targets. As such, CAS No. 845807-03-6 is often discussed in forums and publications focusing on structure-activity relationships (SAR) and lead optimization strategies.

Beyond its therapeutic potential, 3-(benzenesulfonyl)-1-[3-(propan-2-yloxy)propyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine serves as a valuable tool compound in chemical biology. It is used to probe biological systems, validate drug targets, and develop high-throughput screening assays. The compound's stability under physiological conditions and its compatibility with in vitro and in vivo models further enhance its utility. These applications resonate with trending topics like drug repurposing and phenotypic screening, which are frequently searched by researchers seeking innovative approaches to drug development.

In summary, CAS No. 845807-03-6 represents a compelling example of modern medicinal chemistry innovation. Its intricate design, combined with its relevance to cutting-edge research areas, ensures its continued prominence in scientific discourse. As interest grows in personalized medicine and multi-target therapeutics, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and fostering the discovery of next-generation therapeutics.